![molecular formula C11H16O2 B1262377 Hamavellone B](/img/structure/B1262377.png)
Hamavellone B
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Hamavellone B is a natural product found in Hamigera avellanea with data available.
Scientific Research Applications
Antimalarial Activity
Hamavellone B, a novel compound isolated from the soil fungus Hamigera avellanea, has demonstrated significant antimalarial activity. It exhibited an IC50 of 5.2 µg/mL against malaria, showcasing its potential as an antimalarial agent. However, it also displayed comparable cytotoxicity, indicating the need for further research to understand its safety profile (Isaka et al., 2008).
Synthetic Applications
Research into the synthesis of Hamavellone B has led to the development of chiral oxazaborolidinium ion-catalyzed asymmetric cyclopropanation methodologies. This process enabled the first total synthesis of (+)-Hamavellone B, enhancing our understanding of its structure and potential applications in synthetic chemistry (Shim et al., 2016).
Antiviral Properties
In a study involving deep-sea-derived fungus Aspergillus sydowii, Hamavellone B was identified as one of the compounds with antiviral activities. This research highlights the potential use of Hamavellone B as an antiviral agent, although its specific efficacy and mechanism require further exploration (Niu et al., 2022).
properties
Product Name |
Hamavellone B |
---|---|
Molecular Formula |
C11H16O2 |
Molecular Weight |
180.24 g/mol |
IUPAC Name |
(E)-4-[(1R,2R,3R)-2-acetyl-2,3-dimethylcyclopropyl]but-3-en-2-one |
InChI |
InChI=1S/C11H16O2/c1-7(12)5-6-10-8(2)11(10,4)9(3)13/h5-6,8,10H,1-4H3/b6-5+/t8-,10-,11+/m1/s1 |
InChI Key |
XCRDXWBECXOVPH-OSYLGYGNSA-N |
Isomeric SMILES |
C[C@@H]1[C@H]([C@]1(C)C(=O)C)/C=C/C(=O)C |
Canonical SMILES |
CC1C(C1(C)C(=O)C)C=CC(=O)C |
synonyms |
hamavellone B |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.